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Cat. No.: B1201358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the explosive sensitivity of halogenated

derivatives of pentaerythritol tetranitrate (PETN). The substitution of energetic nitrate ester

groups with halogens (chlorine, bromine, and iodine) significantly alters the material's

sensitivity to impact, friction, and electrostatic discharge (ESD). This document summarizes

key experimental data and provides detailed methodologies to support further research and

development in energetic materials.

Introduction
Pentaerythritol tetranitrate (PETN) is a well-known secondary explosive utilized in various

applications.[1] However, its relatively high sensitivity can be a drawback for certain

applications requiring enhanced safety and handling characteristics.[2] A common strategy to

reduce the sensitivity of energetic materials is the substitution of energetic functional groups

with more inert ones.[3] This guide focuses on a series of halogenated PETN derivatives where

one, two, or three of the nitrate ester groups have been replaced by chlorine, bromine, or

iodine.[4][5]

Recent studies have systematically synthesized and characterized these halogenated

derivatives to understand the interplay between chemical structure and explosive sensitivity.[3]

[4][6][7] The findings indicate a significant decrease in impact and friction sensitivity with an
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increasing degree of halogen substitution.[4] This guide presents a consolidated overview of

these findings to aid researchers in the field.

Experimental Protocols
The data presented in this guide were obtained using standardized explosive sensitivity testing

methods. The following sections detail the experimental protocols for impact, friction, and

electrostatic discharge sensitivity measurements.

2.1 Impact Sensitivity Testing

Impact sensitivity was determined using a standard type 12 ERL drop hammer apparatus.[4]

Sample Preparation: 40-milligram samples of the test material were placed on 150-grit high-

melting-temperature grit paper, which was positioned on a steel anvil.[4]

Test Procedure: A 0.8-kilogram striker was gently placed on the sample. A 2.5-kilogram

weight was then dropped from varying heights onto the striker.[4]

"Go" / "No-Go" Determination: An energetic event, or a "go," was identified by measuring

decibel levels with sound meters located behind and to the side of the apparatus.[4] The

drop height at which there is a 50% probability of initiation (DH50) is reported.

2.2 Friction Sensitivity Testing

Friction sensitivity was evaluated using a BAM (Bundesanstalt für Materialforschung und -

prüfung) friction tester.[8][9]

Sample Preparation: A small amount of the test material is placed on a rough ceramic plate.

[8]

Test Procedure: A stationary ceramic pin is loaded with a specific force onto the sample. The

ceramic plate is then moved back and forth under the pin for a complete cycle.[8]

"Go" / "No-Go" Determination: The test is conducted at various load forces to determine the

lowest force at which a "go" (spark, flame, or audible reaction) is observed.[10][11]

2.3 Electrostatic Discharge (ESD) Sensitivity Testing
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ESD sensitivity was measured using a Safety Management Services, Inc. (SMS) ABL

electrostatic discharge machine.[4][12]

Sample Preparation: The material sample was placed between two pieces of tape.[4]

Test Procedure: A discharge of varying energy is applied to the sample through a needle

electrode.[4][12] The test can be performed using an "approaching needle" or a "fixed gap"

method.[12]

"Go" / "No-Go" Determination: A "go" was determined if the tape was broken or a popping

sound was observed. The final sensitivity value is determined after statistical analysis of 15

samples.[4]

Comparative Performance Data
The following tables summarize the explosive sensitivity data for PETN and its halogenated

derivatives.

Table 1: Impact Sensitivity of Halogenated PETN Derivatives

Compound
Degree of
Substitution

Halogen
Impact Sensitivity
(DH50, cm)

PETN 0 - 10.2 ± 0.9[4]

PETriN-Cl Mono Chlorine 30.8 ± 2.5[4]

PETriN-Br Mono Bromine 30.7 ± 2.4[4]

PETriN-I Mono Iodine 26.6 ± 7.1[4]

PEDN-Cl₂ Di Chlorine > 320 (No "go")[4]

PEDN-Br₂ Di Bromine > 320 (No "go")[4]

PEDN-I₂ Di Iodine > 320 (No "go")[4]

PEMN-Cl₃ Tri Chlorine > 320 (No "go")[4]

PEMN-Br₃ Tri Bromine > 320 (No "go")[4]

PEMN-I₃ Tri Iodine > 320 (No "go")[4]
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Table 2: Friction and ESD Sensitivity of Halogenated PETN Derivatives

Compound Friction Sensitivity (N) ESD Sensitivity (J)

PETN 59.5[4] 0.203[4]

PETriN-Cl > 353 (No "go")[4] 0.203[4]

PETriN-Br > 353 (No "go")[4] 0.051[4]

PETriN-I > 353 (No "go")[4] 0.203[4]

PEDN-Cl₂ > 353 (No "go")[4] 0.203[4]

PEDN-Br₂ > 353 (No "go")[4] 0.203[4]

PEDN-I₂ > 353 (No "go")[4] 0.203[4]

PEMN-Cl₃ > 353 (No "go")[4] 0.203[4]

PEMN-Br₃ > 353 (No "go")[4] 0.203[4]

PEMN-I₃ > 353 (No "go")[4] > 0.203 (No "go")[4]

Discussion of Results
The experimental data clearly demonstrate a significant decrease in the sensitivity of PETN

upon halogenation.

Impact Sensitivity: The mono-substituted derivatives (PETriN-Cl, PETriN-Br, and PETriN-I)

are considerably less sensitive to impact than the parent PETN molecule, with their DH50

values being roughly three times higher.[4] Surprisingly, the di- and tri-substituted derivatives

were found to be insensitive to impact up to the maximum drop height of the testing

apparatus (320 cm).[4] This indicates a dramatic stabilization of the molecule with increased

halogen substitution.

Friction Sensitivity: A remarkable and unexpected result was observed for friction sensitivity.

While PETN is known to be relatively sensitive to friction, all of the halogenated derivatives,

including the mono-substituted ones, showed no reaction in the friction test up to the

instrument's limit.[4] The replacement of even a single nitrate ester with a halogen atom

appears to completely eliminate friction sensitivity under the tested conditions.[4]
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ESD Sensitivity: The electrostatic discharge sensitivity did not show a clear trend with the

degree of halogenation.[4] Most of the derivatives exhibited ESD sensitivities similar to that

of PETN.[4]

Logical Workflow: Halogenation and Sensitivity
The following diagram illustrates the relationship between the progressive substitution of nitrate

ester groups with halogens and the resulting impact on the explosive sensitivity of the PETN

molecule.

Halogenation of PETN

Explosive Sensitivity Assessment

PETN
(High Sensitivity)

Mono-halogenated PETN
(e.g., PETriN-Cl, PETriN-Br, PETriN-I)

Single Substitution
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Di-halogenated PETN
(e.g., PEDN-Cl₂, PEDN-Br₂)

Second Substitution
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(Significantly Reduced)
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(Effectively Eliminated)
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Caption: Workflow of PETN halogenation and its effect on explosive sensitivity.

Conclusion
The halogenation of PETN is a highly effective strategy for reducing its sensitivity to

mechanical stimuli such as impact and friction. The degree of sensitivity reduction is directly

correlated with the number of nitrate ester groups replaced by halogen atoms. While mono-

substitution significantly decreases sensitivity, di- and tri-substitution can render the material

insensitive to impact and friction under standard test conditions. The effect on electrostatic

discharge sensitivity is less predictable. These findings are crucial for the design and

development of new energetic materials with tailored safety properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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